Cas no 2172496-89-6 (3-(4-chloro-3-methylphenyl)methylpentan-2-ol)

• Product Name: 3-(4-chloro-3-methylphenyl)methylpentan-2-ol
• CAS No: 2172496-89-6
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 6410197
• PubChem ID: 165507291
• Update Time: 2025-08-01

3-(4-chloro-3-methylphenyl)methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)methylpentan-2-ol
• EN300-1283223
• 3-[(4-chloro-3-methylphenyl)methyl]pentan-2-ol
• 2172496-89-6

• Inchi： 1S/C13H19ClO/c1-4-12(10(3)15)8-11-5-6-13(14)9(2)7-11/h5-7,10,12,15H,4,8H2,1-3H3
• InChI Key： NPJKNITZIVFPEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC)C(C)O

Computed Properties

• Exact Mass: 226.1124429g/mol
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-chloro-3-methylphenyl)methylpentan-2-ol

Comprehensive Overview of 3-(4-chloro-3-methylphenyl)methylpentan-2-ol (CAS No. 2172496-89-6): Properties, Applications, and Industry Insights

The chemical compound 3-(4-chloro-3-methylphenyl)methylpentan-2-ol (CAS No. 2172496-89-6) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As researchers and manufacturers seek innovative solutions for specialty chemicals, this compound stands out for its molecular versatility. The presence of both chloro and methyl substituents on the phenyl ring, combined with the pentan-2-ol backbone, creates a balanced profile of reactivity and stability that makes it valuable for fine chemical synthesis.

In the context of current industry trends, 3-(4-chloro-3-methylphenyl)methylpentan-2-ol aligns with the growing demand for custom intermediates in pharmaceutical and agrochemical development. The compound's CAS No. 2172496-89-6 serves as a crucial identifier for researchers exploring structure-activity relationships in drug discovery. Recent studies have investigated its potential as a building block for more complex molecules, particularly in the development of bioactive compounds with improved efficacy profiles.

The synthesis of 3-(4-chloro-3-methylphenyl)methylpentan-2-ol typically involves multi-step organic reactions that highlight modern green chemistry principles. Manufacturers are increasingly focusing on optimizing production processes to reduce environmental impact while maintaining high chemical purity standards. This approach resonates with the industry's shift toward sustainable chemistry solutions, addressing common search queries about eco-friendly synthesis methods for specialty compounds.

From a technical perspective, the physical-chemical properties of CAS No. 2172496-89-6 make it particularly interesting for formulation scientists. The compound's hydrophobic character, influenced by its aromatic and aliphatic components, allows for tailored solubility profiles in various excipient systems. This characteristic has led to exploration in delivery system development, where control over molecular interactions is crucial for performance optimization.

Quality control of 3-(4-chloro-3-methylphenyl)methylpentan-2-ol represents another area of professional interest. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's identity and purity. These techniques address common concerns about batch-to-batch consistency in chemical manufacturing, a topic frequently searched by quality assurance professionals in the fine chemicals sector.

The commercial landscape for CAS No. 2172496-89-6 reflects broader market dynamics in the custom synthesis sector. As companies seek to differentiate their product offerings, there's growing interest in patent-protected intermediates and proprietary compounds. This compound's structural features position it well for IP development strategies, particularly in competitive segments of the chemical innovation space.

Looking ahead, research directions for 3-(4-chloro-3-methylphenyl)methylpentan-2-ol may explore its potential in emerging fields such as material science applications or as a component in advanced functional materials. The compound's balanced molecular architecture suggests possibilities for modification to achieve specific performance characteristics, making it a candidate for next-generation chemical development projects.

For professionals working with CAS No. 2172496-89-6, proper handling procedures and storage conditions remain essential considerations. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with organic compounds. This practical guidance responds to frequent queries from laboratory technicians and process chemists about chemical management best practices.

The analytical characterization of 3-(4-chloro-3-methylphenyl)methylpentan-2-ol continues to evolve with advancements in spectroscopic techniques. Recent publications have demonstrated innovative approaches to structural elucidation that provide deeper insights into the compound's conformational properties. These developments are particularly relevant for researchers investigating molecular design principles and structure-property relationships.

In regulatory contexts, the status of CAS No. 2172496-89-6 remains compliant with major chemical inventories worldwide. This compliance ensures its availability for research purposes and potential commercial applications, subject to appropriate product stewardship guidelines. The compound's regulatory profile makes it accessible for global innovation projects while meeting international chemical safety standards.

As the chemical industry continues to emphasize molecular diversity and functional complexity, compounds like 3-(4-chloro-3-methylphenyl)methylpentan-2-ol will likely see expanded interest. Its combination of aromatic substitution patterns and alcohol functionality provides a versatile platform for chemical derivatization, addressing the growing need for tailored molecular solutions in specialty applications.